4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanylmethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H14FN3S2/c1-2-7-17-12(15-16-13(17)18)9-19-8-10-3-5-11(14)6-4-10/h2-6H,1,7-9H2,(H,16,18)
• InChI Key: LZZWKIARADMZHK-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NNC1=S)CSCC2=CC=C(C=C2)F
• Molecular Formula: C13H14FN3S2
• Molecular Weight: 295.4 g/mol
• Solubility: 32.2 [ug/mL] (The mean of the results at pH 7.4)

Description

4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol, also known as AFMT, is a chemical compound that has gained significant attention in recent years due to its potential application in scientific research. This compound has shown promising results in various studies, making it a valuable tool for researchers in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol involves its interaction with specific enzymes and proteins in the body. 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol has been shown to act as a potent inhibitor of certain enzymes, leading to a decrease in their activity. This inhibition can lead to a better understanding of the role of these enzymes in various physiological processes.
Biochemical and Physiological Effects:
4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, leading to a decrease in their activity. 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol has also been shown to have antioxidant properties, which can help protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments. It is a potent inhibitor of certain enzymes, making it a valuable tool for studying their function. It also has antioxidant properties, which can help protect cells from damage during experiments. However, 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol has some limitations, such as its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol. One potential direction is the development of more potent and selective inhibitors of specific enzymes. Another potential direction is the study of the antioxidant properties of 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol and its potential application in the treatment of oxidative stress-related diseases. Additionally, further research is needed to better understand the potential toxicity and limitations of 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol in lab experiments.
Conclusion:
In conclusion, 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol is a valuable tool for scientific research in the fields of biochemistry and pharmacology. It has shown promising results in various studies, making it a valuable compound for the study of enzyme and protein function. However, further research is needed to better understand its potential limitations and toxicity.

Synthesis Methods

The synthesis of 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol involves the reaction of 4-fluorobenzyl chloride with potassium thioacetate, followed by the reaction with allyl bromide and 4-amino-5-mercapto-1,2,4-triazole. The resulting product is then purified through recrystallization to obtain pure 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol.

Scientific Research Applications

4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential application in various scientific research fields. One of the most significant applications of 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol is in the study of the mechanism of action of certain enzymes and proteins. 4-allyl-5-{[(4-fluorobenzyl)thio]methyl}-4H-1,2,4-triazole-3-thiol has been shown to interact with specific enzymes and proteins, leading to a better understanding of their biochemical and physiological functions.